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Chemical Profile of SIKs-IN-1

The table below summarizes the core chemical and biological information available for SIKs-IN-1.

Property Description

Chemical Name A pyrimidine-5-carboxamide derivative [1]

Molecular
Formula

C₂₇H₃₁F₂N₇O [1]

Molecular Weight 507.58 g/mol [1]

CAS Number 2927557-06-8 [1]

Primary
Biological
Activity

Salt-inducible kinases (SIKs) inhibitor; shows anti-inflammatory effects in a DSS-

induced colitis model by up-regulating IL-10 and down-regulating IL-12 [1]

The Mechanism of SIK Inhibition

To understand how a SIK inhibitor like SIKs-IN-1 might work, it is helpful to view the general signaling

pathway that SIKs are involved in. The following diagram illustrates this pathway and the potential point of

inhibition.
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Generalized SIK signaling pathway and inhibition. SIKs-IN-1 blocks SIK activity, preventing CRTC

phosphorylation and sequestration, allowing it to activate CREB-driven gene expression.

As the diagram shows, SIKs normally phosphorylate substrates like CRTCs, leading to their cytosolic

sequestration. Inhibition of SIKs prevents this, allowing CRTCs to enter the nucleus and promote the

transcription of specific genes [2] [3] [4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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